3-(4-methoxybenzamido)-N-(4-nitrophenyl)benzofuran-2-carboxamide

• IUPAC Name: 3-[(4-methoxybenzoyl)amino]-N-(4-nitrophenyl)-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C23H17N3O6/c1-31-17-12-6-14(7-13-17)22(27)25-20-18-4-2-3-5-19(18)32-21(20)23(28)24-15-8-10-16(11-9-15)26(29)30/h2-13H,1H3,(H,24,28)(H,25,27)
• InChI Key: WOMVCWCFQKQEAY-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(=O)NC2=C(OC3=CC=CC=C32)C(=O)NC4=CC=C(C=C4)[N+](=O)[O-]
• Molecular Formula: C23H17N3O6
• Molecular Weight: 431.4 g/mol

Description

3-(4-methoxybenzamido)-N-(4-nitrophenyl)benzofuran-2-carboxamide, also known as MNBC, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. MNBC belongs to the class of benzofuran compounds, which have shown promising results in the treatment of various diseases, including cancer, inflammation, and neurodegenerative disorders.

Scientific Research Applications

Synthesis and Corrosion Inhibition

• Corrosion Inhibition Studies : A study demonstrated the effects of electron-withdrawing and electron-releasing substituents on the inhibition behavior of N-Phenyl-benzamide derivatives for mild steel acidic corrosion. Methoxy substituents enhanced inhibition efficiency, showing potential applications in protecting metals from corrosion. This work suggests the relevance of benzamide derivatives in materials science, specifically for corrosion protection strategies (Mishra et al., 2018).

Synthetic Chemistry

• Amidine Protection for Library Synthesis : The utility of 4-methoxybenzyl-4-nitrophenylcarbonate for the N-protection of amidinonaphthol demonstrates the compound's significance in the solution-phase synthesis of substituted benzamidines. This application is crucial for developing multiparallel synthetic strategies, indicating the compound's role in facilitating complex organic synthesis processes (Bailey et al., 1999).

Cytotoxicity and Anticancer Potential

• Synthesis and Cytotoxicity of Quinazolinones : Research into the cytotoxicity of quinazolinone derivatives against various cancer cell lines suggests potential applications in cancer therapy. These findings highlight the importance of benzamide derivatives in medicinal chemistry, especially in the search for new anticancer agents (Hour et al., 2007).

Antioxidant Activity

• Electrochemical Oxidation and Antioxidant Activity : A study on the electrochemical oxidation of amino-substituted benzamide derivatives revealed insights into their antioxidant properties. Understanding the electrochemical behavior of these compounds is vital for evaluating their potential as antioxidants, with implications for developing therapeutic agents against oxidative stress (Jovanović et al., 2020).

Neuroprotective Effects

• Oxyresveratrol Imines for Neuroprotection : The synthesis of imine derivatives of oxyresveratrol and their evaluation against oxidative stress-induced cell death in PC12 cells highlight potential neuroprotective applications. Such derivatives could serve as the basis for developing treatments for neurological conditions characterized by oxidative damage (Hur et al., 2013).